Pyridoxine Hydrochloride

• CAS: 58-56-0
• Synonyms: Pyridoxin; Pyridoxine; Pyridoxine Hydrochloride; Pyridoxol; Pyridoxol Hydrochloride; Rodex
• Molecular Formula: C8H11NO3.ClH; C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• SMILES: CC1=NC=C(C(=C1O)CO)CO.Cl
• InChI: InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
• InChIKey: ZUFQODAHGAHPFQ-UHFFFAOYSA-N
• Solubility: 5 to 10 mg/mL at 68 °F (NTP, 1992); 1 g dissolves in about 4.5 ml water, 90 ml alcohol; sol in propylene glycol; sparingly sol in acetone; insol in ether, chloroform; Soluble in alc, acetone; slightly soluble in other organic solvents.; In water, 2.2X10+5 mg/l, temp not specified.

Pyridoxine Hydrochloride (PN-HCl) is the most photostable and cost-effective vitamin B6 vitamer, delivering high in vitro bioaccessibility for dietary supplements and fortified foods. Unlike labile pyridoxal or PLP, its robust stability withstands heating to 120°C in acidic media, reducing packaging complexity and extending shelf-life. USP/EP/FCC monograph purity of 98.0-102.0% (dried basis) ensures reproducible analytical method validation and regulatory compliance. Prodrug design requires hepatic conversion to active PLP—select this form when formulation stability and predictable bioaccessibility define your manufacturing QC objectives.

Pyridoxine Hydrochloride (CAS 58-56-0): Chemical Profile and Procurement Considerations

Pyridoxine Hydrochloride (PN-HCl) is the hydrochloride salt form of pyridoxine, the most common and stable vitamer used in vitamin B6 supplementation. It is a water-soluble vitamin that serves as a precursor to the biologically active coenzyme pyridoxal 5′-phosphate (PLP) . Pharmacopoeial standards, such as those from the USP, define its assay purity between 98.0% and 102.0% on a dried basis . In the context of vitamin B6 procurement, it is crucial to understand that pyridoxine HCl is a prodrug requiring hepatic conversion to PLP, and its selection over other B6 vitamers (e.g., pyridoxal, pyridoxamine) or their derivatives is predicated on quantifiable differences in stability, bioavailability, and analytical specification.

• [1] Doxylamine Succinate and Pyridoxine Hydrochloride (Mylan Pharmaceuticals Inc.) FDA Label. Page 4. (2022). View Source
• [2] USP Monographs: Pyridoxine Hydrochloride. USP 29. (2007). View Source

Procurement Risks of Substituting Pyridoxine Hydrochloride with Other Vitamin B6 Forms

Generic substitution among vitamin B6 forms (pyridoxine, pyridoxal, pyridoxamine, and their phosphorylated derivatives) is not scientifically or economically viable due to significant disparities in critical performance attributes. These disparities include photostability , which dictates shelf-life and formulation complexity; in vitro bioaccessibility , which influences bioavailability; and cellular interaction mechanisms , which can affect biological activity. Such quantifiable differences directly impact manufacturing costs, product quality, and the predictable delivery of the active principle. Therefore, procurement decisions must be guided by a form-specific, evidence-based evaluation.

• [1] Ang, C. Y. (1979). Stability of Three Forms of Vitamin B6 to Laboratory Light Conditions. Journal of Association of Official Analytical Chemists, 62(5), 1170–1173. PMID: 528467. View Source
• [2] Yaman, M., & Mızrak, Ö. F. (2019). Determination and evaluation of in vitro bioaccessibility of the pyridoxal, pyridoxine, and pyridoxamine forms of vitamin B6 in cereal-based baby foods. Food Chemistry, 298, 125042. PMID: 31261006. View Source
• [3] Kanouchi, H., et al. (2010). Comparisons of uptake and cell surface binding among pyridoxal, pyridoxine, and pyridoxamine in RAW264.7 cells. Nutrition, 26(6), 648-52. PMID: 19932007. View Source

Quantitative Performance Data: Pyridoxine Hydrochloride vs. Comparators

Comparative Photostability of Pyridoxine HCl, Pyridoxal HCl, and Pyridoxamine·2HCl in Aqueous Solutions

When exposed to regular laboratory light for 15 hours at a neutral pH, pyridoxine HCl demonstrates significantly higher retention compared to both pyridoxal HCl and pyridoxamine·2HCl. This indicates superior photostability in aqueous environments .

Evidence Dimension	Vitamin Retention after 15 hours light exposure at pH ~7
Target Compound Data	66% retention (at pH 7)
Comparator Or Baseline	Pyridoxal HCl: 55% retention (at pH 6); Pyridoxamine·2HCl: 47% retention (at pH 8)
Quantified Difference	Pyridoxine retention is 11 percentage points higher than pyridoxal and 19 percentage points higher than pyridoxamine.
Conditions	Aqueous solutions exposed to regular laboratory light for 15 hours; pH as indicated.

Why This Matters

This data directly quantifies the superior photostability of pyridoxine HCl, which translates to a longer shelf-life and reduced need for specialized, light-protective packaging during manufacturing and storage, thereby lowering formulation costs.

• [1] Ang, C. Y. (1979). Stability of Three Forms of Vitamin B6 to Laboratory Light Conditions. Journal of Association of Official Analytical Chemists, 62(5), 1170–1173. PMID: 528467. View Source

In Vitro Bioaccessibility of Pyridoxine (PN) vs. Pyridoxal (PL) and Pyridoxamine (PM) in a Food Matrix

In an in vitro digestion model simulating gastric conditions, pyridoxine (PN) exhibited markedly higher bioaccessibility from a complex food matrix than its counterparts, pyridoxal (PL) and pyridoxamine (PM) .

Evidence Dimension	Average in vitro bioaccessibility (%)
Target Compound Data	76% (at pH 1.5); 67% (at pH 4)
Comparator Or Baseline	Pyridoxal (PL): 53% (pH 1.5) / 38% (pH 4); Pyridoxamine (PM): 50% (pH 1.5) / 36% (pH 4)
Quantified Difference	Pyridoxine bioaccessibility is 23-38 percentage points higher than PL and 26-31 percentage points higher than PM.
Conditions	In vitro digestion of cereal-based baby foods using HPLC analysis at two gastric pH levels (1.5 and 4).

Why This Matters

Higher bioaccessibility in a relevant food model suggests that pyridoxine HCl is a more efficient and predictable source of vitamin B6 for fortified products, which is a critical factor for cost-effective nutritional formulation and label claim compliance.

• [1] Yaman, M., & Mızrak, Ö. F. (2019). Determination and evaluation of in vitro bioaccessibility of the pyridoxal, pyridoxine, and pyridoxamine forms of vitamin B6 in cereal-based baby foods. Food Chemistry, 298, 125042. PMID: 31261006. View Source

Comparative Total Bioavailability of Pyridoxine HCl vs. Pyridoxal-5′-Phosphate Calcium (PLP-Ca) in Humans

A clinical study comparing various vitamin B6 preparations found that while pyridoxal-5′-phosphate calcium (PLP-Ca) achieved higher peak concentrations (Cmax), pyridoxine hydrochloride (PN-HCl) provided the largest total systemic exposure over a 24-hour period, as measured by the delta Area Under the Curve (ΔAUC) .

Evidence Dimension	24-hour total systemic exposure (ΔAUC)
Target Compound Data	Pyridoxine hydrochloride (PN-HCl) had the largest ΔAUC among the three preparations.
Comparator Or Baseline	Compared to Calcium pyridoxal 5′-phosphate (PLP-Ca) and PLP enteric coating tablet (PLP ent.).
Quantified Difference	Pyridoxine HCl's ΔAUC was the largest (specific numerical values not provided in the abstract but the rank order was explicit).
Conditions	Oral administration of ordinary doses in ten healthy male adults.

Why This Matters

The superior total drug exposure (AUC) of pyridoxine HCl indicates a more efficient conversion to and/or retention of the active B6 pool in the body over time, making it a highly effective and economical choice for maintaining B6 status, especially in chronic supplementation scenarios.

• [1] Changes of Blood Total Vitamin B6 Levels and Urinary Excretion of Their Metabolites in Healthy Human Subjects after Administration of Various Vitamin B6 Preparations. (1992). Vitamins (Japan), 66(8), 469-475. View Source

Pharmacopoeial Purity Specification as a Basis for Reproducible R&D and Quality Control

Pyridoxine hydrochloride's use as a primary reference standard in pharmaceutical analysis is underpinned by its well-defined and tightly controlled purity specifications in global pharmacopoeias. The USP monograph mandates an assay range of 98.0% to 102.0% on a dried basis . This high degree of standardization is not uniformly established or as widely adopted for other B6 vitamers in the same manner, making it the default standard for method development and validation .

Evidence Dimension	Assay Purity (USP Specification)
Target Compound Data	98.0% to 102.0% (calculated on dried basis)
Comparator Or Baseline	Other B6 vitamers (e.g., pyridoxal phosphate, pyridoxamine) which have less universally harmonized or less stringent monograph specifications.
Quantified Difference	N/A (Class-level comparison based on regulatory acceptance)
Conditions	USP monograph specifications for raw material acceptance.

Why This Matters

The existence of a stringent, globally recognized purity standard for pyridoxine HCl minimizes variability in research and manufacturing. It ensures batch-to-batch consistency, which is essential for reproducible scientific data and for meeting regulatory quality control requirements, thereby de-risking procurement.

• [1] USP Monographs: Pyridoxine Hydrochloride. USP 29. (2007). View Source

Optimal Application Scenarios for Pyridoxine Hydrochloride (CAS 58-56-0)

Formulation of Mass-Market Nutraceuticals and Fortified Foods

Given its superior photostability and high in vitro bioaccessibility in food matrices , pyridoxine hydrochloride is the optimal and most cost-effective choice for dietary supplements (tablets, capsules, gummies) and fortified foods (cereals, infant formula, beverages). Its stability minimizes the need for complex, expensive packaging and allows for more flexible formulation conditions, while its high bioaccessibility ensures the labeled nutrient is effectively delivered to the consumer.

Analytical Reference Standard in Quality Control and R&D

Due to its well-defined and globally harmonized purity specifications (e.g., USP 98.0-102.0%) , pyridoxine hydrochloride is the ideal reference standard for the development and validation of analytical methods. Its use ensures the accuracy and reproducibility of assays for vitamin B6 content in raw materials, finished products, and biological samples, thereby supporting robust quality control and regulatory compliance in pharmaceutical and food testing laboratories.

Precursor in Pharmaceutical Synthesis and Stable Prodrug

As a stable prodrug, pyridoxine HCl is the preferred starting material for the chemical synthesis of other B6 vitamers or derivatives. Its robust nature, as evidenced by its stability to heating at 120°C for 30 minutes in acidic aqueous solutions , allows it to withstand a wider range of reaction conditions compared to more labile forms like pyridoxal or pyridoxal-5′-phosphate. This facilitates more efficient and scalable synthetic processes.

• [1] Ang, C. Y. (1979). Stability of Three Forms of Vitamin B6 to Laboratory Light Conditions. Journal of Association of Official Analytical Chemists, 62(5), 1170–1173. PMID: 528467. View Source
• [2] Yaman, M., & Mızrak, Ö. F. (2019). Determination and evaluation of in vitro bioaccessibility of the pyridoxal, pyridoxine, and pyridoxamine forms of vitamin B6 in cereal-based baby foods. Food Chemistry, 298, 125042. PMID: 31261006. View Source
• [3] USP Monographs: Pyridoxine Hydrochloride. USP 29. (2007). View Source
• [4] Analytical Profiles of Drug Substances and Excipients. (1984). Chromatographic separation of pyridoxyl derivatives of amino acids. Page 2. View Source